1-ethyl-N-[1-(3-fluorobenzyl)-1H-pyrazol-4-yl]-1H-pyrazole-4-sulfonamide

• IUPAC Name: 1-ethyl-N-[1-[(3-fluorophenyl)methyl]pyrazol-4-yl]pyrazole-4-sulfonamide
• InChI: InChI=1S/C15H16FN5O2S/c1-2-20-11-15(8-18-20)24(22,23)19-14-7-17-21(10-14)9-12-4-3-5-13(16)6-12/h3-8,10-11,19H,2,9H2,1H3
• InChI Key: OJGIIMTVVFCPGQ-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(C=N1)S(=O)(=O)NC2=CN(N=C2)CC3=CC(=CC=C3)F
• Molecular Formula: C15H16FN5O2S
• Molecular Weight: 349.4 g/mol

Description

1-Ethyl-N-[1-(3-fluorobenzyl)-1H-pyrazol-4-yl]-1H-pyrazole-4-sulfonamide is a synthetic compound that has gained attention in scientific research due to its potential therapeutic properties. It is commonly referred to as EFPS, and its chemical structure consists of a pyrazole ring that is substituted with an ethyl group, a sulphonamide group, and a 3-fluorobenzyl group.

Mechanism of Action

The mechanism of action of EFPS is not fully understood. However, it is believed to exert its therapeutic effects through the inhibition of specific enzymes and signaling pathways that are involved in inflammatory and cancerous processes. EFPS has been shown to inhibit the activity of COX-2, an enzyme that is involved in the production of inflammatory mediators. EFPS has also been shown to inhibit the activity of AKT, a signaling pathway that is involved in the regulation of cell growth and survival.
Biochemical and Physiological Effects:
EFPS has been shown to have several biochemical and physiological effects. It has been shown to reduce the production of inflammatory mediators, such as prostaglandins and cytokines. EFPS has also been shown to induce apoptosis, a process of programmed cell death, in cancer cells. In addition, EFPS has been shown to inhibit the migration and invasion of cancer cells.

Advantages and Limitations for Lab Experiments

One of the advantages of EFPS is that it has been shown to exhibit potent therapeutic effects in vitro and in vivo. EFPS has also been shown to have a favorable toxicity profile. However, one of the limitations of EFPS is that its mechanism of action is not fully understood. Further studies are needed to elucidate its mechanism of action and to optimize its therapeutic potential.

Future Directions

There are several future directions for research on EFPS. One direction is to further investigate its potential as a drug candidate for the treatment of neurodegenerative diseases. Another direction is to investigate its potential as a drug candidate for the treatment of other types of cancer. Additionally, further studies are needed to optimize the synthesis of EFPS and to improve its pharmacokinetic properties.

Scientific Research Applications

EFPS has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anti-inflammatory, anti-cancer, and anti-tumor properties. EFPS has also been investigated for its potential as a drug candidate for the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease.